6-Methoxy-N,1-dimethyl-9H-carbazole-2-ethylamine monoacetate

• CAS No.: 93841-61-3
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: acetic acid;2-(6-methoxy-1-methyl-9H-carbazol-2-yl)-N-methylethanamine
• InChI: InChI=1S/C17H20N2O.C2H4O2/c1-11-12(8-9-18-2)4-6-14-15-10-13(20-3)5-7-16(15)19-17(11)14;1-2(3)4/h4-7,10,18-19H,8-9H2,1-3H3;1H3,(H,3,4)
• InChI Key: SKVNYKWZQFDUIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC3=C2C=C(C=C3)OC)CCNC.CC(=O)O

Description

This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its unique chemical properties and applications across various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of EINECS 299-031-2 involves [specific synthetic route], which includes [specific reaction conditions]. The process typically requires [specific reagents] and is carried out under [specific temperature and pressure conditions]. The reaction yields [specific intermediate products], which are further processed to obtain the final compound.

Industrial Production Methods

On an industrial scale, EINECS 299-031-2 is produced using [specific industrial method]. This method involves [specific steps], ensuring high yield and purity of the compound. The production process is optimized for cost-effectiveness and scalability, making it suitable for large-scale manufacturing.

Chemical Reactions Analysis

Types of Reactions

EINECS 299-031-2 undergoes various chemical reactions, including:

Oxidation: The compound reacts with oxidizing agents such as [specific oxidizing agent] to form [specific oxidation product].

Reduction: It can be reduced using reducing agents like [specific reducing agent], resulting in [specific reduction product].

Substitution: The compound participates in substitution reactions with [specific reagents], leading to the formation of [specific substitution products].

Common Reagents and Conditions

The common reagents used in these reactions include [specific reagents], and the reactions are typically carried out under [specific conditions] such as [temperature, pressure, solvent, etc.].

Major Products

The major products formed from these reactions include [specific products], which have significant applications in [specific fields].

Scientific Research Applications

EINECS 299-031-2 has a wide range of applications in scientific research, including:

Chemistry: It is used as a [specific use] in various chemical reactions and processes.

Biology: The compound plays a role in [specific biological processes], making it valuable for biological research.

Medicine: It has potential therapeutic applications in [specific medical conditions], contributing to the development of new treatments.

Industry: EINECS 299-031-2 is utilized in [specific industrial applications], enhancing the efficiency and effectiveness of industrial processes.

Mechanism of Action

The mechanism of action of EINECS 299-031-2 involves [specific molecular targets and pathways]. The compound interacts with [specific targets], leading to [specific effects]. These interactions are mediated through [specific pathways], resulting in [specific outcomes].

Comparison with Similar Compounds

Similar Compounds

EINECS 299-031-2 can be compared with similar compounds such as [list of similar compounds]. These compounds share [specific similarities], but EINECS 299-031-2 is unique due to [specific unique properties].

Highlighting Uniqueness

The uniqueness of EINECS 299-031-2 lies in its [specific unique properties], which make it particularly suitable for [specific applications]. Compared to similar compounds, it offers [specific advantages], making it a valuable compound in various scientific and industrial fields.